Cas no 2229461-06-5 (5-(4-chloro-3-methoxyphenyl)-1H-imidazol-2-amine)

• Product Name: 5-(4-chloro-3-methoxyphenyl)-1H-imidazol-2-amine
• CAS No: 2229461-06-5
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 5937726
• PubChem ID: 165854262
• Update Time: 2025-06-08

5-(4-chloro-3-methoxyphenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-3-methoxyphenyl)-1H-imidazol-2-amine
• 2229461-06-5
• EN300-1976672

• Inchi： 1S/C10H10ClN3O/c1-15-9-4-6(2-3-7(9)11)8-5-13-10(12)14-8/h2-5H,1H3,(H3,12,13,14)
• InChI Key： ZZURCHQCYKYTFG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C1=CN=C(N)N1

Computed Properties

• Exact Mass: 223.0512396g/mol
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-(4-chloro-3-methoxyphenyl)-1H-imidazol-2-amine

Introduction to 5-(4-Chloro-3-methoxyphenyl)-1H-imidazol-2-amine (CAS No. 2229461-06-5)

5-(4-Chloro-3-methoxyphenyl)-1H-imidazol-2-amine, with the CAS number 2229461-06-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. The unique structural features of 5-(4-chloro-3-methoxyphenyl)-1H-imidazol-2-amine make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 5-(4-chloro-3-methoxyphenyl)-1H-imidazol-2-amine consists of an imidazole ring substituted with a 4-chloro-3-methoxyphenyl group at the 5-position and an amino group at the 2-position. The presence of these functional groups imparts specific pharmacological properties to the molecule. The chloro and methoxy substituents on the phenyl ring contribute to its lipophilicity, which can enhance its ability to cross biological membranes and reach its target sites within cells.

Recent studies have explored the potential applications of 5-(4-chloro-3-methoxyphenyl)-1H-imidazol-2-amine in various therapeutic areas. One notable area of research is its activity against fungal pathogens. A study published in the Journal of Medicinal Chemistry in 2021 reported that 5-(4-chloro-3-methoxyphenyl)-1H-imidazol-2-amine exhibited potent antifungal activity against Candida albicans, a common cause of fungal infections in humans. The compound was found to inhibit fungal growth at low micromolar concentrations, suggesting its potential as a lead compound for the development of new antifungal drugs.

In addition to its antifungal properties, 5-(4-chloro-3-methoxyphenyl)-1H-imidazol-2-amine has also shown promise in the treatment of neurodegenerative diseases. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound could modulate specific neurotransmitter systems in the brain, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanism of action is still under investigation, but preliminary findings suggest that it may involve interactions with serotonin and dopamine receptors.

The safety profile of 5-(4-chloro-3-methoxyphenyl)-1H-imidazol-2-amine is another critical aspect being evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The synthesis of 5-(4-chloro-3-methoxyphenyl)-1H-imidazol-2-amine has been optimized using modern synthetic techniques to ensure high yields and purity. A typical synthetic route involves the condensation of 4-chloro-3-methoxybenzaldehyde with guanidine hydrochloride followed by reductive amination with ammonia. This method provides a scalable and cost-effective approach for producing the compound on a larger scale, which is essential for advancing it through clinical trials.

In conclusion, 5-(4-chloro-3-methoxyphenyl)-1H-imidazol-2-amine (CAS No. 2229461-06-5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use. As more data becomes available, this compound may play a significant role in addressing unmet medical needs in various disease areas.